Cas no 4080-91-5 (Dodecanedioic acid, diphenyl ester)
4080-91-5 structure
Product Name:Dodecanedioic acid, diphenyl ester
CAS No:4080-91-5
MF:C24H30O4
MW:382.492607593536
CID:324399
PubChem ID:14512921
Update Time:2025-04-19
Dodecanedioic acid, diphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Dodecanedioic acid, diphenyl ester
- diphenyl dodecanedioate
- SCHEMBL1531270
- 4080-91-5
- DTXSID90561155
- FT-0701012
-
- Inchi: 1S/C24H30O4/c25-23(27-21-15-9-7-10-16-21)19-13-5-3-1-2-4-6-14-20-24(26)28-22-17-11-8-12-18-22/h7-12,15-18H,1-6,13-14,19-20H2
- InChI Key: ZFZAVLIRCWVCJS-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(CCCCCCCCCCC(=O)OC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 382.2145
- Monoisotopic Mass: 382.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 15
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Dodecanedioic acid, diphenyl ester Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
4080-91-5 (Dodecanedioic acid, diphenyl ester) Related Products
- 140-39-6(p-Tolyl acetate)
- 20115-23-5(phenyl pentanoate)
- 103-60-6(2-Phenoxyethyl isobutyrate)
- 10415-86-8(Pentanoic acid,4-methylphenyl ester)
- 10251-17-9(2-Naphthyl Caprylate)
- 4346-18-3(Phenyl butyrate)
- 93-28-7(Eugenol acetate)
- 15806-44-7(Octadecanoic acid,1-naphthalenyl ester)
- 10024-57-4(Dodecanoic acid,4-methylphenyl ester)
- 15806-43-6(1-Naphthalenyl Ester Hexadecanoic Acid)
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